Cas no 2172574-84-2 (3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid
• CAS No: 2172574-84-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5943243
• PubChem ID: 165607807
• Update Time: 2025-05-23

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid
• 2172574-84-2
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]cyclopentane-1-carboxylic acid
• EN300-1482876

• Inchi： 1S/C28H34N2O5/c1-18(10-13-26(31)30-20-12-11-19(16-20)27(32)33)14-15-29-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,18-20,25H,10-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DGKSOBQYVMIAQS-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(CCC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid

Compound CAS No 2172574-84-2: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic Acid

The compound with CAS No 2172574-84-2, known as 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a cyclopentane ring, a hexanamide group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds functionality and stability to the molecule.

Recent studies have highlighted the importance of such compounds in drug delivery systems and bioconjugation applications. The Fmoc group, in particular, has been extensively researched for its role in controlling the release of bioactive molecules in targeted drug delivery systems. Researchers have demonstrated that the presence of the Fmoc group can significantly enhance the biocompatibility and stability of drug carriers, making this compound a promising candidate for advanced therapeutic applications.

The cyclopentane ring in the molecule contributes to its structural rigidity, which is crucial for maintaining the integrity of the molecule under various physiological conditions. This structural feature has been shown to improve the pharmacokinetic properties of similar compounds, making them more effective in vivo. Additionally, the hexanamide group introduces hydrophobicity, which can be advantageous in designing molecules that interact with lipid-rich environments, such as cell membranes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of coupling reactions and protecting group strategies. The use of microwave-assisted synthesis has further streamlined the production process, making it more accessible for large-scale applications. These developments underscore the importance of continuous innovation in synthetic methods to meet the growing demand for complex organic molecules in pharmaceutical research.

In terms of biological applications, this compound has shown potential as a substrate for enzymes involved in peptide bond formation. Studies have demonstrated that the Fmoc group can serve as a temporary protecting group during enzymatic reactions, allowing for precise control over reaction outcomes. This property makes it an attractive candidate for use in biocatalytic processes and enzyme engineering.

Furthermore, computational studies have provided insights into the molecular interactions that govern the behavior of this compound in different environments. Molecular dynamics simulations have revealed that the fluorenylmethoxycarbonyl moiety plays a critical role in stabilizing the molecule's conformation, which is essential for its functionality in biological systems.

In conclusion, 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic strategies and advancing our understanding of complex molecular systems.